Cas no 851388-61-9 (Cyclopropanamine, 1-[1-(phenylmethyl)-3-pyrrolidinyl]-)

• Product Name: Cyclopropanamine, 1-[1-(phenylmethyl)-3-pyrrolidinyl]-
• CAS No: 851388-61-9
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD06858673
• CID: 4231743
• PubChem ID: 23137666
• Update Time: 2025-04-24

Cyclopropanamine, 1-[1-(phenylmethyl)-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[1-(phenylmethyl)-3-pyrrolidinyl]-
• 1-(1-BENZYLPYRROLIDIN-3-YL)CYCLOPROPANAMINE
• 851388-61-9
• 1-(1-Benzyl-pyrrolidin-3-yl)-cyclopropylamine
• SCHEMBL4049427
• 1-(1-BENZYLPYRROLIDIN-3-YL)CYCLOPROPAN-1-AMINE
• B64602
• SB47454
• MFCD06858673

• MDL： MFCD06858673
• Inchi： 1S/C14H20N2/c15-14(7-8-14)13-6-9-16(11-13)10-12-4-2-1-3-5-12/h1-5,13H,6-11,15H2
• InChI Key： CVIWGPQILYTQHX-UHFFFAOYSA-N
• SMILES： C1(C2CCN(CC3=CC=CC=C3)C2)(N)CC1

Computed Properties

• Exact Mass: 216.162648646Da
• Monoisotopic Mass: 216.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų